Cas no 2295699-33-9 (4-propyl-1,3-oxazole)

• Product Name: 4-propyl-1,3-oxazole
• CAS No: 2295699-33-9
• MF: C₆H₉NO
• MW: 111.14
• MDL: MFCD30668332
• CID: 5240154
• PubChem ID: 54122457
• Update Time: 2024-03-01

4-propyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-propyl-
• 4-propyl-1,3-oxazole

• MDL： MFCD30668332
• Inchi： 1S/C6H9NO/c1-2-3-6-4-8-5-7-6/h4-5H,2-3H2,1H3
• InChI Key： KXNBJIMFMYZHQS-UHFFFAOYSA-N
• SMILES： O1C=C(CCC)N=C1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles